N-(2,4-dimethylphenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3-(1-oxo-4-phenylphthalazin-2-yl)propanamide
• InChI: InChI=1S/C25H23N3O2/c1-17-12-13-22(18(2)16-17)26-23(29)14-15-28-25(30)21-11-7-6-10-20(21)24(27-28)19-8-4-3-5-9-19/h3-13,16H,14-15H2,1-2H3,(H,26,29)
• InChI Key: QPCNVYRTLGWETB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CCN2C(=O)C3=CC=CC=C3C(=N2)C4=CC=CC=C4)C
• Molecular Formula: C25H23N3O2
• Molecular Weight: 397.5 g/mol

Description

N-(2,4-dimethylphenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide is a synthetic organic compound that belongs to the class of phthalazinone derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dimethylphenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide typically involves the following steps:

Formation of the Phthalazinone Core: The phthalazinone core can be synthesized through the cyclization of appropriate hydrazine derivatives with phthalic anhydride under acidic or basic conditions.

Introduction of the Phenyl Group: The phenyl group can be introduced via Friedel-Crafts acylation or alkylation reactions.

Attachment of the Propanamide Moiety: The propanamide moiety can be attached through amide bond formation using coupling reagents such as EDCI or DCC.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dimethylphenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenation using N-bromosuccinimide (NBS) in the presence of light.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects. The exact pathways and molecular targets would depend on the specific biological activity being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-dimethylphenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)butanamide
• N-(2,4-dimethylphenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)pentanamide

Uniqueness

N-(2,4-dimethylphenyl)-3-(1-oxo-4-phenylphthalazin-2(1H)-yl)propanamide is unique due to its specific structural features, such as the presence of the 2,4-dimethylphenyl group and the propanamide moiety. These features may confer distinct biological activities and chemical reactivity compared to similar compounds.